Cas no 864685-27-8 (4-(4-Piperazin-2-yl-phenyl)morpholine)
4-(4-Piperazin-2-yl-phenyl)morpholine Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-Piperazin-2-yl-phenyl)morpholine
- 4-(4-piperazin-2-ylphenyl)morpholine
- 4-[4-(2-piperazinyl)phenyl]Morpholine
- Morpholine,4-[4-(2-piperazinyl)phenyl]-
- DB-076649
- 4-(4-Piperazin-2-yl-phenyl)-morpholine
- 4-[4-(Piperazin-2-yl)phenyl]morpholine
- SCHEMBL1639097
- 4-(4-Piperazine-2-phenyl)morpholine
- 4-(4-piperazin-2-yl-phenyl)morpholine, AldrichCPR
- MFCD05864687
- AKOS015854473
- 4-(4-(piperazin-2-yl)phenyl)morpholine
- DTXSID40590137
- RTAZSKWNEMNKGR-UHFFFAOYSA-N
- FS-2839
- 864685-27-8
-
- MDL: MFCD05864687
- Inchi: 1S/C14H21N3O/c1-3-13(17-7-9-18-10-8-17)4-2-12(1)14-11-15-5-6-16-14/h1-4,14-16H,5-11H2
- InChI Key: RTAZSKWNEMNKGR-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)C1C=CC(=CC=1)C1CNCCN1
Computed Properties
- Exact Mass: 247.16800
- Monoisotopic Mass: 247.168462302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 36.5Ų
Experimental Properties
- PSA: 36.53000
- LogP: 1.47970
4-(4-Piperazin-2-yl-phenyl)morpholine Security Information
- Hazard Statement: H302-H315-H319-H335
- Storage Condition:Keep in dark place,Inert atmosphere,Room temperature
4-(4-Piperazin-2-yl-phenyl)morpholine Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(4-Piperazin-2-yl-phenyl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM163810-5g |
4-(4-Piperazin-2-yl-phenyl)morpholine |
864685-27-8 | 95% | 5g |
$310 | 2021-08-05 | |
| Chemenu | CM163810-10g |
4-(4-Piperazin-2-yl-phenyl)morpholine |
864685-27-8 | 95% | 10g |
$454 | 2021-08-05 | |
| Fluorochem | 076591-1g |
4-(4-Piperazin-2-yl-phenyl)morpholine |
864685-27-8 | 95% | 1g |
£164.00 | 2022-03-01 | |
| Fluorochem | 076591-10g |
4-(4-Piperazin-2-yl-phenyl)morpholine |
864685-27-8 | 95% | 10g |
£734.00 | 2022-03-01 | |
| Alichem | A139001807-1g |
4-(4-Piperazin-2-yl-phenyl)morpholine |
864685-27-8 | 95% | 1g |
$171.15 | 2023-08-31 | |
| Alichem | A139001807-5g |
4-(4-Piperazin-2-yl-phenyl)morpholine |
864685-27-8 | 95% | 5g |
$503.67 | 2023-08-31 | |
| Alichem | A139001807-10g |
4-(4-Piperazin-2-yl-phenyl)morpholine |
864685-27-8 | 95% | 10g |
$741.34 | 2023-08-31 | |
| TRC | B450838-50mg |
4-(4-Piperazin-2-yl-phenyl)morpholine |
864685-27-8 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B450838-100mg |
4-(4-Piperazin-2-yl-phenyl)morpholine |
864685-27-8 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B450838-500mg |
4-(4-Piperazin-2-yl-phenyl)morpholine |
864685-27-8 | 500mg |
$ 185.00 | 2022-06-07 |
4-(4-Piperazin-2-yl-phenyl)morpholine Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
Additional information on 4-(4-Piperazin-2-yl-phenyl)morpholine
Recent Advances in the Study of 4-(4-Piperazin-2-yl-phenyl)morpholine (CAS: 864685-27-8): A Comprehensive Research Brief
The compound 4-(4-Piperazin-2-yl-phenyl)morpholine (CAS: 864685-27-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest studies focusing on this compound, including its synthesis, pharmacological properties, and potential clinical applications. The findings discussed herein are derived from recent peer-reviewed publications, ensuring the accuracy and relevance of the information presented.
Recent studies have highlighted the role of 4-(4-Piperazin-2-yl-phenyl)morpholine as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the piperazine and morpholine moieties, make it a versatile scaffold for drug development. Researchers have explored its utility in the design of ligands targeting G protein-coupled receptors (GPCRs), which are implicated in a wide range of physiological processes and diseases. Preliminary results suggest that derivatives of this compound exhibit promising binding affinities and selectivity profiles, paving the way for further optimization and development.
In addition to its role as a synthetic intermediate, 4-(4-Piperazin-2-yl-phenyl)morpholine has been investigated for its direct pharmacological effects. Recent in vitro and in vivo studies have demonstrated its potential as an anxiolytic and antidepressant agent. Mechanistic studies indicate that the compound modulates neurotransmitter systems, particularly those involving serotonin and dopamine, which are critical in mood regulation. These findings are supported by behavioral assays and neurochemical analyses, providing a solid foundation for future clinical trials.
Another area of interest is the compound's potential application in oncology. Preliminary data suggest that 4-(4-Piperazin-2-yl-phenyl)morpholine derivatives may exhibit antitumor activity by interfering with key signaling pathways involved in cell proliferation and survival. For instance, some derivatives have been shown to inhibit the activity of protein kinases that are often dysregulated in cancer. These findings are particularly promising given the ongoing need for novel chemotherapeutic agents with improved efficacy and reduced side effects.
Despite these promising developments, challenges remain in the development of 4-(4-Piperazin-2-yl-phenyl)morpholine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Recent advances in computational chemistry and structure-activity relationship (SAR) studies are expected to play a crucial role in overcoming these hurdles, enabling the rational design of more effective and safer derivatives.
In conclusion, 4-(4-Piperazin-2-yl-phenyl)morpholine (CAS: 864685-27-8) represents a promising scaffold for the development of novel therapeutic agents across multiple disease areas. The latest research underscores its versatility and potential, while also highlighting the need for continued investigation to fully realize its clinical benefits. This brief serves as a valuable resource for researchers and professionals in the chemical biology and medicinal chemistry fields, providing a concise yet comprehensive overview of recent advancements related to this compound.
864685-27-8 (4-(4-Piperazin-2-yl-phenyl)morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)